Cas no 823817-10-3 (L-Tyrosine, N-(1-oxononyl)-)

L-Tyrosine, N-(1-oxononyl)- structure
L-Tyrosine, N-(1-oxononyl)- structure
Product name:L-Tyrosine, N-(1-oxononyl)-
CAS No:823817-10-3
MF:C18H27NO4
MW:321.41128
CID:692365
PubChem ID:6710098

L-Tyrosine, N-(1-oxononyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Tyrosine, N-(1-oxononyl)-
    • (2S)-3-(4-hydroxyphenyl)-2-(nonanoylamino)propanoic acid
    • 823817-10-3
    • Q27287698
    • UNII-R28L9FO334
    • R28L9FO334
    • Capryltyrosinamide
    • Capryltyrosinamide [INCI]
    • SCHEMBL4581442
    • ICCB5_000290
    • DTXSID20231713
    • Inchi: InChI=1S/C18H27NO4/c1-2-3-4-5-6-7-8-17(21)19-16(18(22)23)13-14-9-11-15(20)12-10-14/h9-12,16,20H,2-8,13H2,1H3,(H,19,21)(H,22,23)/t16-/m0/s1
    • InChI Key: HAOZELDGFAHRLT-INIZCTEOSA-N
    • SMILES: CCCCCCCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O

Computed Properties

  • Exact Mass: 321.19400834g/mol
  • Monoisotopic Mass: 321.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.6Ų
  • XLogP3: 2.8

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